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Compound of Interest

Compound Name: 3-(Morpholin-4-yl)butanenitrile

Cat. No.: B2546118

Technical Support Center: 3-(Morpholin-4-
yl)butanenitrile

Disclaimer: The following information is provided for guidance purposes only and is based on
data for structurally related compounds and general chemical safety principles. A specific
Safety Data Sheet (SDS) for 3-(Morpholin-4-yl)butanenitrile was not publicly available at the
time of this document's creation. Users must conduct a thorough risk assessment and consult a
certified safety professional before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-(Morpholin-4-yl)butanenitrile?

A: While specific data is unavailable, based on the morpholine and nitrile functional groups,
potential hazards include:

» Toxicity: Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin.
They can release cyanide in the body.

e lIrritation: It may cause skin, eye, and respiratory tract irritation.
o Flammability: Similar organic nitriles can be flammable liquids.

Q2: What are the recommended storage conditions for 3-(Morpholin-4-yl)butanenitrile?
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A: It is recommended to store the compound in a tightly closed container in a cool, dry, and
well-ventilated area, away from heat, sparks, and open flames. It should be stored separately
from strong oxidizing agents, strong acids, and strong bases.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A: Wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile rubber), safety
goggles with side shields or a face shield, and a lab coat. Work should be conducted in a well-
ventilated fume hood to avoid inhalation of vapors.

Q4: How should I dispose of waste containing 3-(Morpholin-4-yl)butanenitrile?

A: Dispose of contents and container in accordance with local, regional, and national
regulations. Do not allow the material to enter drains or waterways.

Troubleshooting Guides
Scenario 1: Inconsistent reaction yield or purity.

e Question: My reaction involving 3-(Morpholin-4-yl)butanenitrile is giving low yields and
multiple side products. What could be the cause?

e Answer:

o Reagent Purity: Verify the purity of your 3-(Morpholin-4-yl)butanenitrile and other
reactants. Impurities can interfere with the reaction.

o Reaction Conditions:

» Temperature: Ensure the reaction temperature is precisely controlled. Side reactions
may be favored at higher or lower temperatures.

» Atmosphere: Consider if your reaction is sensitive to air or moisture. Running the
reaction under an inert atmosphere (e.g., nitrogen or argon) may improve the outcome.

o Solvent: The choice of solvent is critical. Ensure it is dry and appropriate for the reaction
chemistry.
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o pH Control: If applicable, monitor and control the pH of the reaction mixture, as morpholine
derivatives can act as bases.

Scenario 2: Difficulty in dissolving the compound.

e Question: | am having trouble dissolving 3-(Morpholin-4-yl)butanenitrile in my chosen
solvent. What can | do?

e Answer:

o Solvent Selection: Information on the solubility of this specific compound is limited.
Experiment with a range of solvents of varying polarity. Based on its structure, consider
solvents like dichloromethane, chloroform, ethyl acetate, or acetonitrile.

o Gentle Heating: Gentle warming and sonication can aid in dissolution. However, be
cautious of potential degradation if the compound is heat-sensitive.

o Co-solvent System: Using a mixture of solvents can sometimes improve solubility.

Quantitative Data Summary

The following table summarizes physical and chemical properties of structurally related
compounds. Note: This data is for analogous compounds and should be used as an estimation
only.
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4- 3-
Property Morpholinebutanen  Morpholinopropan Butyronitrile
itrile enitrile
Molecular Formula CsH14N20 C7H12N20 CsH7N
Molecular Weight 154.21 g/mol 140.18 g/mol 69.10 g/mol
Appearance Not specified Not specified Colorless liquid
Boiling Point Not available Not available 116-118 °C
Melting Point Not available Not available -112 °C
Flash Point Not available Not available 17 °C
Solubility Not specified Not specified Soluble in alcohol and

ether

Experimental Workflow: General Handling Protocol
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General Handling Workflow for 3-(Morpholin-4-yl)butanenitrile
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Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 3-(Morpholin-4-yl)butanenitrile.
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Logical Relationship: Hazard Mitigation Strategy

Hazard Mitigation Strategy
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Caption: Relationship between potential hazards and recommended control measures.

« To cite this document: BenchChem. [Proper handling and storage of 3-(Morpholin-4-
yl)butanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546118#proper-handling-and-storage-of-3-
morpholin-4-yl-butanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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